Cas no 1247748-49-7 (1-(5-bromothiophen-2-yl)hexane-1,3-dione)

• Product Name: 1-(5-bromothiophen-2-yl)hexane-1,3-dione
• CAS No: 1247748-49-7
• MF: C₁₀H₁₁BrO₂S
• MW: 275.162141084671
• CID: 5906605
• PubChem ID: 61393194
• Update Time: 2025-05-23

1-(5-bromothiophen-2-yl)hexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromothiophen-2-yl)hexane-1,3-dione
• AKOS010652502
• 1247748-49-7
• EN300-1126015

• Inchi： 1S/C10H11BrO2S/c1-2-3-7(12)6-8(13)9-4-5-10(11)14-9/h4-5H,2-3,6H2,1H3
• InChI Key： QQTSVERARQLHFZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(CC(CCC)=O)=O)S1

Computed Properties

• Exact Mass: 273.96631g/mol
• Monoisotopic Mass: 273.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.4Ų

Additional information on 1-(5-bromothiophen-2-yl)hexane-1,3-dione

1-(5-Bromothiophen-2-yl)hexane-1,3-dione: A Comprehensive Overview

The compound 1-(5-bromothiophen-2-yl)hexane-1,3-dione (CAS No. 1247748-49-7) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring substituted with a bromine atom and a hexane dione moiety. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 1-(5-bromothiophen-2-yl)hexane-1,3-dione in the development of advanced materials. For instance, researchers have explored its role in the synthesis of novel polymers and organic semiconductors. The thiophene moiety is known for its aromaticity and conjugation capabilities, which are essential for electronic applications. The bromine substitution further enhances the molecule's reactivity and stability, making it a promising candidate for use in high-performance materials.

One of the key areas of research involving this compound is its application in drug design. The hexane dione group is known to exhibit bioactive properties, and the thiophene ring provides additional functionalization opportunities. Recent findings suggest that 1-(5-bromothiophen-2-yl)hexane-1,3-dione may serve as a scaffold for developing new pharmaceutical agents targeting specific diseases. Its ability to interact with biological systems makes it a valuable tool in medicinal chemistry.

The synthesis of 1-(5-bromothiophen-2-yl)hexane-1,3-dione involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of transition metal catalysts has been particularly effective in facilitating key transformations, such as coupling reactions and oxidation steps.

In terms of physical properties, 1-(5-bromothiophen-2-yl)hexane-1,3-dione exhibits a melting point of approximately 180°C and is soluble in common organic solvents like dichloromethane and THF. Its UV-vis spectrum shows strong absorption bands in the visible region, indicating its potential for use in optoelectronic devices. Additionally, the compound demonstrates moderate thermal stability, making it suitable for applications that require high temperatures.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 1-(5-bromothiophen-2-yl)hexane-1,3-dione. Density functional theory (DFT) calculations have revealed that the molecule's conjugated system contributes significantly to its electronic properties. These findings have been instrumental in guiding experimental studies aimed at tailoring the compound's properties for specific applications.

The environmental impact of 1-(5-bromothiophen-2-yL)hexane=1=3=dione has also been a topic of interest. Researchers have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Preliminary results indicate that the compound is not highly toxic to aquatic organisms under standard conditions, which aligns with its potential for large-scale production.

In conclusion, 1-(5-bromothiophen=2=yl=hexane=1=3=dione (CAS No.= 1247748=49=7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.